Cas no 1221341-59-8 (1-Benzyl-5-(chloromethyl)-2-methanesulfonyl-1H-imidazole)

• Product Name: 1-Benzyl-5-(chloromethyl)-2-methanesulfonyl-1H-imidazole
• CAS No: 1221341-59-8
• MF: C₁₂H₁₃ClN₂O₂S
• MW: 284.761820554733
• MDL: MFCD14707612
• CID: 4688657
• Update Time: 2023-08-14

1-Benzyl-5-(chloromethyl)-2-methanesulfonyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-(chloromethyl)-2-methanesulfonyl-1H-imidazole

• MDL： MFCD14707612
• Inchi： 1S/C12H13ClN2O2S/c1-18(16,17)12-14-8-11(7-13)15(12)9-10-5-3-2-4-6-10/h2-6,8H,7,9H2,1H3
• InChI Key： KNMYCJMNGSGNNZ-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(N1CC1C=CC=CC=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 284.039
• Monoisotopic Mass: 284.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3